6,8-dichloro-2-(2-methylphenyl)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 6,8-dichloro-2-(2-methylphenyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C15H9Cl2NO2/c1-8-4-2-3-5-10(8)14-18-13-11(15(19)20-14)6-9(16)7-12(13)17/h2-7H,1H3
• InChI Key: ZEKDYPXOZBPTPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC3=C(C=C(C=C3Cl)Cl)C(=O)O2
• Molecular Formula: C15H9Cl2NO2
• Molecular Weight: 306.1 g/mol

Description

Synthesis Analysis

The synthesis of benzoxazinone derivatives, including compounds similar to the one , often involves reactions that yield complex molecular structures. For example, a study by Hwang et al. (2006) demonstrates the synthesis of a closely related compound through the reaction of 3-amino-2-benzyl-6-hydrazino-1,2,4-triazin-5(2H)-one with carbon disulfide and further reaction steps to achieve the desired molecular structure (Hwang et al., 2006).

Molecular Structure Analysis

The detailed molecular structure analysis can be obtained through various spectroscopic methods. For instance, the structural and vibrational properties of benzoxazin-4-one derivatives have been studied using FT-IR and Raman spectroscopy, providing insights into the molecular characteristics and stability of these compounds (Castillo et al., 2017).

Chemical Reactions and Properties

Benzoxazinone derivatives undergo a variety of chemical reactions, leading to the formation of diverse products depending on the reactants and conditions used. For example, Ismail et al. (1988) discuss the behavior of 2-substituted 6,8-dibromo-3,1-benzoxazin-4-ones towards different nucleophiles, showcasing the compound's reactivity and potential for yielding various derivatives (Ismail et al., 1988).

Physical Properties Analysis

The physical properties of benzoxazinones, such as solubility, melting points, and crystalline structure, are crucial for understanding their behavior in different environments. Although specific studies on the physical properties of 6,8-dichloro-2-(2-methylphenyl)-4H-3,1-benzoxazin-4-one were not found, research on similar compounds provides a foundation for predicting these characteristics.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with various chemicals, are essential for the application of benzoxazinones in chemical syntheses and other fields. Studies on related compounds reveal insights into the chemical behavior of benzoxazinones under different conditions and their potential uses in synthesizing new materials and pharmaceuticals (Gabriele et al., 2006).